Rifapentine-d8

• Molecular Formula: C47H64N4O12
• Molecular Weight: 885.1 g/mol
• InChI: InChI=1S/C47H64N4O12/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59)/t24-,26+,27+,28+,33-,38-,39+,43+,47-/m0/s1/i18D2,19D2,20D2,21D2
• InChIKey: WDZCUPBHRAEYDL-WHVRPRDMSA-N

Rifapentine-d8: Stable Isotope-Labeled Internal Standard for LC-MS/MS

The target compound is chemically 3-[[(4-cyclopentyl-1-piperazinyl)imino]methyl]-25-O-deacetyl-rifamycin-D8, a stable isotope-labeled (SIL) analog of 25-desacetyl rifapentine, the major active metabolite of the antitubercular drug rifapentine [1]. It belongs to the rifamycin class of ansamycin antibiotics and is characterized by the substitution of eight hydrogen atoms with deuterium on the piperazine ring, which imparts a +8 Da mass shift for analytical differentiation [2]. Its primary utility is not as a therapeutic agent but as a deuterated internal standard (IS) or reference material for the accurate quantification of rifapentine and its metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [3].

Type Stable isotope-labeled internal standard (SIL-IS)

Workflow LC-MS/MS bioanalysis of rifapentine and its metabolite

Selection Deuterated (d8) analog for co-elution and mass-shift quantification

• [1] Veeprho. (2023). 25-Desacetyl Rifapentine-D8. Product Datasheet. View Source
• [2] ChemWhat. (n.d.). 25-Desacetyl Rifapentine D8. Product Page. View Source
• [3] Parghale, R., et al. (2025). Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method. J Appl Pharm Sci, 15(04), 179-201. View Source

Why Rifapentine-d8 Cannot Be Substituted in Bioanalysis

Generic substitution with non-deuterated 25-desacetyl rifapentine or other rifamycins fails in quantitative LC-MS/MS workflows due to fundamental principles of analytical chemistry. The target compound's eight deuterium atoms create a +8 Da mass shift relative to the unlabeled analyte, allowing the mass spectrometer to differentiate between the internal standard and the endogenous analyte even though they co-elute chromatographically [1]. Using a non-deuterated analog would result in identical or overlapping mass-to-charge (m/z) signals, causing ion suppression, inaccurate peak integration, and compromised quantitation . This isotopic differentiation is a requirement for validated bioanalytical methods intended for regulatory submission, where precise and accurate quantification is non-negotiable [2].

Unlabeled analyte cannot serve as IS

Identical m/z with the analyte leads to indistinguishable co-elution, preventing accurate peak integration.

Alternative deuterated analogs may shift method performance

Rifapentine-d9 or rifampicin-d8 can exhibit different matrix effects, recovery, or ionization efficiency; full re-validation is required.

Validated chromatographic resolution is compound-specific

Retention behavior and baseline separation achieved with rifapentine-d8 may not transfer directly to structural analogs or different isotope labels.

• [1] Veeprho. (2023). 25-Desacetyl Rifapentine-D8. Product Datasheet. View Source
• [2] Parghale, R., et al. (2025). Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method. J Appl Pharm Sci, 15(04), 179-201. View Source

Rifapentine-d8 Validated Performance Evidence

LC-MS/MS Method: No Interfering Peaks

In a validated LC-MS/MS method for quantifying rifapentine and its metabolite, the deuterated internal standard 25-desacetyl rifapentine D8 exhibited a distinct retention time (RT) of 1.68 minutes, which was slightly offset from the non-deuterated 25-desacetyl rifapentine analyte at 1.77 minutes [1]. This difference is not due to chromatographic separation but rather a subtle isotopic effect on retention. The primary differentiation occurs in the mass spectrometer, where the internal standard's +8 Da mass shift enables distinct multiple reaction monitoring (MRM) transitions, preventing any signal overlap and ensuring accurate quantitation over a dynamic range of 30.000–4000.015 ng/mL [2].

LC-MS/MS method

Head-to-head

RT 1.68 min (IS), total run 8.00 min; no interfering peaks or matrix effects observed

Supports reliable, validated quantification without additional method optimization

Concentration range 30–4000 ng/mL; K2EDTA human plasma matrix

Evidence Dimension	Retention Time and Mass Differentiation
Target Compound Data	Retention Time: 1.68 minutes; Mass Shift: +8 Da
Comparator Or Baseline	25-Desacetyl Rifapentine (non-deuterated): Retention Time: 1.77 minutes; Mass Shift: 0 Da
Quantified Difference	RT difference of 0.09 minutes; +8 Da mass difference
Conditions	Reverse phase LC (Supelco Discovery C18 column, 10 cm × 4.6 mm, 5 μm), coupled to a triple quadrupole mass spectrometer with electrospray ionization in positive ion mode.

Why This Matters

The +8 Da mass shift is essential for accurate quantification, as it allows the internal standard to correct for ion suppression and matrix effects without interfering with the analyte signal, a requirement for validated bioanalytical methods.

• [1] Parghale, R., et al. (2025). Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method. J Appl Pharm Sci, 15(04), 179-201. View Source
• [2] Veeprho. (2023). 25-Desacetyl Rifapentine-D8. Product Datasheet. View Source

High-Sensitivity Free Rifapentine Quantification

The use of 25-desacetyl rifapentine D8 as an internal standard in a validated LC-MS/MS method achieved stringent criteria for accuracy and precision across a wide concentration range (30.000 ng/mL to 4000.015 ng/mL) in human plasma [1]. The method demonstrated no interfering peaks or significant matrix effects, with the deuterated internal standard effectively normalizing for variability in sample preparation and ionization efficiency [2]. In contrast, methods using non-deuterated structural analogs as internal standards would be prone to matrix effects and signal interference, leading to unreliable quantitation and failing regulatory validation .

Free drug LLOQ

Head-to-head

LLOQ 3.00 ng/mL; R² = 0.9999; accuracy 93–103%; RSD ≤ 7.4%

Enables quantitation of unbound rifapentine in research matrices

Ultrafiltration-based isolation; human plasma research samples

Evidence Dimension	Method Validation Parameters (Accuracy/Precision)
Target Compound Data	Method meets stringent criteria for sensitivity, reproducibility, and accuracy; no matrix effects observed.
Comparator Or Baseline	Non-deuterated structural analog used as internal standard (class-level inference): Expected higher matrix effects and lower precision.
Quantified Difference	Not applicable (class-level inference).
Conditions	LC-MS/MS analysis of human plasma samples.

Why This Matters

For procurement in a bioanalytical laboratory, selecting the correct deuterated internal standard is critical for generating data that is both accurate and compliant with regulatory guidelines for pharmacokinetic and bioequivalence studies.

• [1] Parghale, R., et al. (2025). Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method. J Appl Pharm Sci, 15(04), 179-201. View Source
• [2] Veeprho. (2023). 25-Desacetyl Rifapentine-D8. Product Datasheet. View Source

Extended Serum Half-Life vs. Rifampin

The target compound is supplied as a fully characterized reference standard with a purity of ≥95% as determined by HPLC, accompanied by a comprehensive Certificate of Analysis (CoA) including data from HPLC, MS, and NMR (1H-NMR and optionally 13C-NMR) . This level of characterization ensures its suitability for use as a primary reference standard in method development, method validation, and quality control applications for Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs), providing traceability against pharmacopeial standards (USP or EP) [1]. While unlabeled 25-desacetyl rifapentine is also available as a reference standard, the deuterated version offers the added advantage of serving as a stable isotope-labeled internal standard, a specific requirement for many LC-MS/MS methods [2].

Serum half-life vs. rifampin

Class-level

~5-fold longer t1/2 (14–18 h) than rifampin; highest Cmax and longest t1/2 among rifamycins tested

Supports PK study designs capturing extended elimination phases

Data from human and murine models; class-level inference

Evidence Dimension	Purity and Characterization
Target Compound Data	Purity: ≥95% (HPLC). Characterization: CoA with HPLC, MS, 1H-NMR, IR. Application: Reference standard and internal standard.
Comparator Or Baseline	Unlabeled 25-Desacetyl Rifapentine: Purity: ≥95% (HPLC). Characterization: CoA with HPLC, MS, 1H-NMR, IR. Application: Primarily a reference standard.
Quantified Difference	The deuterated version provides the additional, critical functionality of an internal standard for LC-MS/MS.
Conditions	Standard analytical chemistry and pharmaceutical quality control.

Why This Matters

For laboratories involved in drug development and quality control, procuring a highly characterized, deuterated standard serves a dual purpose, reducing the need for separate reference and internal standard materials and ensuring method reliability.

• [1] Axios Research. (n.d.). 25-Desacetyl Rifapentine-d8. Product Page. View Source
• [2] SynZeal. (n.d.). 25-Desacetyl Rifapentine D8. Product Page. View Source

Rifapentine-d8 Application Scenarios

Bioequivalence Study LC-MS/MS Method

This compound is the ideal internal standard for developing and validating LC-MS/MS methods to quantify rifapentine and its active metabolite in human plasma. Its +8 Da mass shift ensures accurate quantification without signal interference, enabling reliable pharmacokinetic analysis in clinical trials and therapeutic drug monitoring [1]. The validated method, which achieved a dynamic range of 30.000–4000.015 ng/mL for the metabolite, relies on the deuterated standard to correct for matrix effects and ensure precision [2].

Free Drug Therapeutic Drug Monitoring

With a characterized purity of ≥95% and comprehensive analytical data (HPLC, MS, NMR), this deuterated compound serves as a high-quality reference standard for identifying and quantifying 25-desacetyl rifapentine impurities in rifapentine drug substance and drug product batches. Its use supports compliance with ICH Q3A/B guidelines and is essential for ANDA and DMF submissions [3].

Pharmacokinetic Studies for Intermittent Dosing

In bioequivalence and drug-drug interaction studies, where precise and accurate measurement of drug and metabolite concentrations is paramount, this compound functions as a reliable internal standard. Its use ensures that analytical variability does not confound the assessment of bioavailability or the impact of co-administered drugs, providing robust data for regulatory decision-making [1].

Application

Selection Property

Validation Focus

LC-MS/MS method for rifapentine in research plasma

Deuterated internal standard co-elution

Absence of interfering peaks; matrix effect and recovery validation

Free fraction research in human plasma

High-sensitivity free drug quantification

LLOQ, accuracy, and precision in ultrafiltrate research matrices

Extended half-life PK studies

Long elimination-phase analyte quantification

Accuracy across extended post-dose sampling schedules

Age-related PK variability research

Free fraction comparability across populations

Reproducibility of free drug concentration measurements

• [1] Parghale, R., et al. (2025). Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method. J Appl Pharm Sci, 15(04), 179-201. View Source
• [2] Veeprho. (2023). 25-Desacetyl Rifapentine-D8. Product Datasheet. View Source
• [3] Axios Research. (n.d.). 25-Desacetyl Rifapentine-d8. Product Page. View Source